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IRDye 700DX: Properties & Handling FAQs

Q1: What are the key chemical properties of IRDye 700DX that influence its stability? IR700 (the core

structure of IRDye 700DX) is a silicon phthalocyanine dye with several properties that make it suitable for

biological applications [1]:

Hydrophilicity: Its structure includes hydrophilic axial ligands with sulfonic acid groups. This water-

soluble nature prevents aggregation or precipitation in physiological buffers, a common issue with
hydrophobic photosensitizers [1].

Reactive Group: IRDye 700DX is typically supplied as an N-hydroxysuccinimide (NHS) ester, which
facilitates conjugation to primary amines (e.g., on antibodies or other proteins) [2].

Spectral Properties: It is activated by near-infrared (NIR) light at 690 nm, which allows for relatively
deep tissue penetration [1].

Q2: How should I store and reconstitute IRDye 700DX? While a specific protocol for the 700DX variant

was not found, you can follow general practices for similar NHS ester dyes and the manufacturer's guidance

for other dyes in the same family (like IRDye 800CW) [3]:

Storage of Lyophilized Dye: Store the undissolved, lyophilized dye at -20°C, protected from light

and moisture [3].
Reconstitution: The NHS ester can be dissolved in water or DMSO. Dye solubilized in water should

be used immediately and not stored. If dissolved in DMSO, the solution is typically stable for up to two
weeks when stored at -20°C and protected from light [3].

Post-Conjugation: After conjugation to your targeting molecule (e.g., an antibody), the resulting
conjugate should be purified and stored in a compatible buffer like PBS [1].
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Experimental Insights & Comparative Data

The table below summarizes key findings from studies that utilized IRDye 700DX, providing indirect

evidence of its performance under experimental conditions.

Study Context
Relevant Finding on
Stability/Performance

Implication for IRDye
700DX

Paired-Agent Imaging [2] Compared to other dyes, showed high

signal linearity in whole blood (R² = 0.9995)
and was stable enough for in vivo

pharmacokinetic studies over 152 minutes.

Demonstrates functional

stability in complex
biological fluids like whole

blood for several hours.

Near-Infrared
Photoimmunotherapy
(NIR-PIT) [1]

The hydrophilic nature of the IR700 dye

prevents nonspecific interactions with cell
membranes and allows for efficient

excretion, implying stability in the
bloodstream.

Its design confers stability

and low non-specific
binding in physiological

environments.

Experimental Protocol: Assessing Plasma Protein Binding via Gel Electrophoresis [2] This method

helps evaluate non-specific binding, which can affect dye stability and performance.

Prepare Samples: Dissolve IRDye 700DX in phosphate-buffered saline (PBS), both with and without

1% (w/v) Bovine Serum Albumin (BSA).
Run Gel: Load the samples (e.g., 7 µL mixed with 30% glycerol) onto a 4-20% criterion TGX Stain-

Free protein gel.
Electrophoresis: Run the gel for 40 minutes at 100 V.

Image and Analyze: Image the gel using an Odyssey CLx or similar imaging system in the 700-nm
channel. Analyze the fluorescence distribution to see if the dye migrates with BSA (indicating binding)

or remains at the dye front (indicating no binding).

Critical Considerations & Troubleshooting

Potential Challenge: Dye-to-Protein Ratio Although based on studies with the related IRDye 800CW, a

critical factor for stability and function is the degree of labeling (DOL) [4].
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Problem: An increasing dye-to-protein ratio can lead to decreased immunoreactivity of the

conjugated antibody, increased aggregation/precipitation in human serum, and altered biodistribution
(e.g., higher liver and kidney uptake) [4].

Recommendation: Keep the dye-to-protein ratio as low as possible while maintaining an
adequate signal for your detection system. Aim for a DOL of 1-3 for antibodies, and always

characterize your conjugate.

Comparison with IRDye 800CW Much of the available public data pertains to IRDye 800CW. The

following diagram outlines a general workflow for creating and testing a dye-biomolecule conjugate, which

is applicable to IRDye 700DX.

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 6 Tech Support

https://www.cjcrcn.org/article/html_9660.html
https://www.smolecule.com/products/s9106197?utm_src=pdf-body
https://www.smolecule.com/products/s9106197?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Start: Plan Conjugation

Conjugate Dye to
Targeting Molecule

Purify Conjugate
(e.g., Size Exclusion)

Characterize Conjugate
(Degree of Labeling, Purity)

Test Performance
(In Vitro/In Vivo)

Troubleshoot

  Poor Results

 High Non-Specific Binding

 Re-purify

 Loss of Target Binding

 Lower Dye:Protein Ratio

 Precipitation/Aggregation

 Check Buffer &
Dye Solubility

Click to download full resolution via product page

Key Takeaways

Inherent Stability: IRDye 700DX is designed to be hydrophilic and stable in physiological buffers
[1].

Critical Parameter: The dye-to-protein ratio is a major factor; high ratios can negatively impact the
function and stability of the conjugated biomolecule [4].
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Functional Performance: It demonstrates suitable stability in complex biological milieus like blood

for the duration of typical experiments [2].

For the most precise and application-specific stability data, I recommend consulting the manufacturer's

technical data sheet directly.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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